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Introduction

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile
and valuable excipient in the formulation of veterinary drugs.[1][2] Its primary role is as a
solvent, particularly for active pharmaceutical ingredients (APIs) with poor water solubility.[2]
This property makes it instrumental in developing stable and effective injectable and topical
dosage forms for a variety of animal species.[1][3] Furthermore, Glycofurol can act as a
penetration enhancer in topical formulations, facilitating the delivery of APIs through the skin.[1]
This document provides detailed application notes and protocols for the use of Glycofurol in
veterinary drug development.

Physicochemical Properties of Glycofurol

Glycofurol is a clear, colorless, and nearly odorless liquid with a slightly bitter taste.[1] Its key
properties are summarized in the table below.
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Property Value Reference

Synonyms Glycofurol 75, tetraglycol [11[3]

a-[(Tetrahydro-2-
Chemical Name furanyl)methyl]-w-hydroxy- [1]
poly(oxy-1,2-ethanediyl)

CAS Number 31692-85-0 [1]
Average Molecular Weight ~190.24 g/mol [1]
Density (at 20°C) 1.070-1.090 g/cm3 [1]
Viscosity (dynamic at 20°C) 8-18 mPa:'s [1]
Boiling Point 80-100 °C [1]

Solubility Profile of Glycofurol

Glycofurol's miscibility with a range of solvents makes it a flexible choice for formulators.

Solvent Solubility at 20°C Reference
Water Miscible in all proportions [1]
Ethanol (95%) Miscible in all proportions [1]
Propylene Glycol Miscible in all proportions [1]
Polyethylene Glycol 400 Miscible in all proportions [1]
Castor Ol Miscible (may become cloudy) [1]
Arachis Oil Immiscible [1]
Isopropyl Ether Immiscible [1]

Applications in Veterinary Formulations

Glycofurol is predominantly used in parenteral (intravenous and intramuscular) and topical
formulations in veterinary medicine.
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Parenteral Formulations

Glycofurol is an effective solvent for APIs that are difficult to dissolve in aqueous vehicles,
enabling the development of stable injectable solutions. It is often used in concentrations up to
50% vl/v in parenteral products.[1]

Examples of Glycofurol in Commercial Veterinary Injectable Formulations:

Active .

. Animal Glycofurol Other

Pharmaceutica . . o Reference

) Species Concentration Excipients

| Ingredient
Used as a
primary solvent,
often in
combination with
N-methyl-2-

) ) pyrrolidone. N-methyl-2-

Florfenicol Cattle, Swine -~ ] [3]
Specific pyrrolidone
concentration is
proprietary but
can be up to
45% wi/v of the
final formulation.

Dimethylacetami

de, N-methyl
Used as part of ]

pyrrolidone,

Buparvaquone Cattle the solvent [4]15]

benzyl alcohol,
system. _

dimethyl

sulfoxide

Topical Formulations

In topical applications, Glycofurol serves as both a solvent and a penetration enhancer.[1] This
dual function is particularly useful for delivering ectoparasiticides.

Example of Glycofurol in a Topical Veterinary Formulation:
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Active .
. Formulation Glycofurol Other

Pharmaceutica o Reference

. Type Role Excipients
| Ingredient

) May be the sole
Isoxazoline

Spot-on Solvent solvent or used [6]

compounds

with co-solvents.

Experimental Protocols
Protocol 1: Preparation of a Glycofurol-Based Injectable
Solution (Example: Florfenicol)

This protocol describes the laboratory-scale preparation of a florfenicol injectable solution using
Glycofurol.

Materials:

Florfenicol API

e Glycofurol

e N-methyl-2-pyrrolidone (NMP)

o Sterile glassware

e Magnetic stirrer and stir bar

« Sterile filtration unit (e.g., 0.22 um PVDF filter)

« Sterile vials and stoppers

Procedure:

¢ In a sterile beaker, combine the required volumes of Glycofurol and N-methyl-2-pyrrolidone.

e Place the beaker on a magnetic stirrer and begin gentle agitation.
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Slowly add the pre-weighed florfenicol powder to the solvent mixture.

Continue stirring until the florfenicol is completely dissolved and the solution is clear. This
may take 15-30 minutes.

Once dissolved, visually inspect the solution for any particulate matter.

Aseptically filter the solution through a sterile 0.22 um filter into a sterile receiving vessel.

Under aseptic conditions, dispense the filtered solution into sterile vials.

Aseptically place sterile stoppers onto the vials and seal with aluminum caps.

Label the vials with the formulation details, batch number, and date of preparation.
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Formulation Preparation

Start: Weigh Raw Materials

'

Mix Glycofurol and NMP

'

Add and Dissolve Florfenicol

'

Visual Inspection for Clarity

'

Sterile Filtration (0.22 pm)

'

Aseptic Filling into Vials

'

Stoppering and Sealing

'

End: Labeled Product
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Stability Testing Workflow

Start: 3 Batches of Final Product

'

Time O Analysis

Stoiage Condiéons

Long-Term Accelerated
(e.g., 25°C/60% RH) (e.g., 40°C/75% RH)

'

Periodic Testing

l

Data Analysis and Shelf-Life Determination

l

End: Stability Report
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Properties of Glycofurol

Miscibility with
Aqueous & Organic Solvents

High Solubility for Good Safety Profile Skin Penetration
Poorly Soluble APIs at Use Concentrations Enhancement

Injectable Formulations Topical Formulations
v, M) (Spot-ons)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b153818#application-of-glycofurol-in-veterinary-
drug-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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